(1R,2R)-2-(4-Methylphenyl)sulfonylcyclohexan-1-amine;hydrochloride

• IUPAC Name: (1R,2R)-2-(4-methylphenyl)sulfonylcyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C13H19NO2S.ClH/c1-10-6-8-11(9-7-10)17(15,16)13-5-3-2-4-12(13)14;/h6-9,12-13H,2-5,14H2,1H3;1H/t12-,13-;/m1./s1
• InChI Key: HWPWXENZJKHTKP-OJERSXHUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2CCCCC2N.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)[C@@H]2CCCC[C@H]2N.Cl
• Molecular Formula: C13H20ClNO2S
• Molecular Weight: 289.82 g/mol

Description

(1R,2R)-2-(4-Methylphenyl)sulfonylcyclohexan-1-amine;hydrochloride is a chemical compound that has gained immense attention in the scientific community due to its potential therapeutic properties. This compound is also known as (R,R)-MCPA hydrochloride and is used in various scientific research applications.

Scientific Research Applications

• Nanofiltration Membranes : Novel sulfonated thin-film composite nanofiltration membranes, which utilize sulfonated aromatic diamine monomers, show improved water flux and efficient dye treatment capabilities (Liu et al., 2012).

• Polymer Chemistry : Sulfonated aromatic diamines have been used in the synthesis of polymers with sulfur(VI)-nitrogen-phosphorus backbones, providing insight into new materials with unique properties (Ni et al., 1996).

• Organocatalysis : Studies in organocatalysis, particularly in Michael addition reactions, have shown that sulfonated compounds can lead to high yields and stereoselectivities, indicating their potential in asymmetric synthesis (Chen et al., 2013).

• Transfer Hydrogenation : Sulfonated compounds have been used in Brønsted acid-catalyzed transfer hydrogenation, demonstrating alternative approaches to reducing imines and alkenes (Chatterjee & Oestreich, 2016).

• Water-Soluble Ligands : Research on water-soluble amine phenols, including sulfonated variants, has provided insights into complex formation and stability in aqueous environments, which is crucial for various biochemical applications (Caravan & Orvig, 1997).

• Organic Synthesis : Sulfonated compounds have been used in the synthesis of important pharmaceuticals, demonstrating their versatility in organic synthesis (Yadav et al., 2013).

• Drug Discovery : Research in drug discovery has explored sulfonated compounds as selective and orally active RORγt inverse agonists, highlighting their potential in therapeutic applications (Duan et al., 2019).

• Desulfonylation : Studies on light-promoted desulfonylation processes have advanced understanding in photochemistry and the development of new synthetic methodologies (Hasegawa et al., 2018).